1-(6-phenylpyridazin-3-yl)-N-(pyridin-2-yl)piperidine-3-carboxamide

• IUPAC Name: 1-(6-phenylpyridazin-3-yl)-N-pyridin-2-ylpiperidine-3-carboxamide
• InChI: InChI=1S/C21H21N5O/c27-21(23-19-10-4-5-13-22-19)17-9-6-14-26(15-17)20-12-11-18(24-25-20)16-7-2-1-3-8-16/h1-5,7-8,10-13,17H,6,9,14-15H2,(H,22,23,27)
• InChI Key: ABFQHPKFSAYXSD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NN=C(C=C2)C3=CC=CC=C3)C(=O)NC4=CC=CC=N4
• Molecular Formula: C21H21N5O
• Molecular Weight: 359.4 g/mol

Description

1-(6-phenylpyridazin-3-yl)-N-(pyridin-2-yl)piperidine-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a piperidine derivative and has been synthesized using various methods. In

Scientific Research Applications

Synthesis and Optimization

• A study by Wei et al. (2016) details a scalable and facile process for synthesizing a novel Rho kinase inhibitor, which shares structural similarities with the compound . This research highlights the importance of developing efficient synthesis methods for complex chemical compounds.

Discovery and Evaluation

• Research by Thalji et al. (2013) discovered 1-(1,3,5-triazin-2-yl)piperidine-4-carboxamide inhibitors of soluble epoxide hydrolase, indicating the potential of similar compounds in enzyme inhibition and therapeutic applications.
• Elworthy et al. (1997) identified novel arylpiperazines as alpha 1-adrenoceptor subtype-selective antagonists, showing the potential of compounds structurally related to the one in the development of targeted therapeutics. (Elworthy et al., 1997)

Heterocyclic Synthesis

• Hussein et al. (2009) explored the use of related compounds in the synthesis of various heterocyclic structures, demonstrating the versatility of these compounds in chemical synthesis. (Hussein et al., 2009)
• Schroeder et al. (2009) identified substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides as potent and selective Met kinase inhibitors, indicating the role of similar compounds in kinase inhibition. (Schroeder et al., 2009)

Anti-Inflammatory and Anticancer Applications

• Rajasekaran et al. (1999) synthesized and evaluated the anti-inflammatory activity of ibuprofen analogs, which are structurally related to the compound , showing its potential in developing new anti-inflammatory drugs. (Rajasekaran et al., 1999)
• Dotsenko et al. (2012) discussed the synthesis of N,S-containing heterocycles, which are relevant to the development of new therapeutic agents. (Dotsenko et al., 2012)